Cas no 64588-97-2 (4-(1,3-Benzoxazol-2-yl)benzamide)

• Product Name: 4-(1,3-Benzoxazol-2-yl)benzamide
• CAS No: 64588-97-2
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 2792373
• PubChem ID: 28689294
• Update Time: 2025-04-21

4-(1,3-Benzoxazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(2-benzoxazolyl)-
• CS-0366415
• AP-970/43482576
• AKOS000299362
• 64588-97-2
• 4-(Benzo[d]oxazol-2-yl)benzamide
• DTXSID20651553
• SCHEMBL8125582
• STK802931
• 4-(1,3-Benzoxazol-2-yl)benzamide

• Inchi： 1S/C14H10N2O2/c15-13(17)9-5-7-10(8-6-9)14-16-11-3-1-2-4-12(11)18-14/h1-8H,(H2,15,17)
• InChI Key： NVXRXPXCVXOQEB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 238.074227566Da
• Monoisotopic Mass: 238.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.1Ų